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Compound of Interest

tert-butyl 5-bromo-1H-indole-2-
Compound Name:
carboxylate
CAS No.: 2502205-56-1
Cat. No.: B13466776
. J

Tert-butyl 5-bromo-1H-indole-2-carboxylate is a vital intermediate in the landscape of
organic synthesis, particularly within pharmaceutical research and drug development.[1] Its
indole core is a privileged structure in medicinal chemistry, and the strategic placement of the
bromine atom at the C5 position allows for extensive functionalization through cross-coupling
reactions.[1] The tert-butyl ester group provides a stable, yet readily cleavable, protecting
group, making it an invaluable tool in multi-step synthetic pathways.[1]

This guide, intended for researchers, scientists, and drug development professionals, moves
beyond a standard safety data sheet. It serves as a technical manual, grounding safe handling
protocols in the principles of chemical reactivity and toxicology. As a self-validating system,
each recommendation is rooted in established safety standards and the known characteristics
of closely related brominated indole compounds.

Hazard Identification and GHS Classification

While a specific, comprehensive toxicological profile for tert-butyl 5-bromo-1H-indole-2-
carboxylate is not extensively published, data from structurally analogous compounds, such
as other brominated indole esters and carboxylic acids, allows for a reliable hazard
assessment. The primary hazards are associated with irritant effects upon direct contact.

The anticipated Globally Harmonized System (GHS) classification is summarized below.
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Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin )

] o Category 2 o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]

o Category 2 / 2A o Warning

Damage/Irritation eye irritation
Specific Target Organ

o ] H335: May cause ]
Toxicity (Single Category 3 ) o Warning
respiratory irritation
Exposure)

This classification is extrapolated from safety data for Ethyl 5-Bromoindole-2-carboxylate and
5-Bromo-1H-indole-2-carboxylic acid.[2][3][4][5]

Causality of Hazards:

o Skin and Eye Irritation: Like many functionalized aromatic compounds, the crystalline or
powdered form of this substance can act as a mechanical and chemical irritant upon contact
with moist tissues like skin and eyes.[2][6]

o Respiratory Irritation: Inhalation of fine dusts can irritate the mucous membranes of the
respiratory tract, leading to coughing and discomfort.[3][4][6] This is a common hazard for
powdered organic reagents.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

A robust safety posture relies on the "Hierarchy of Controls,” which prioritizes eliminating or
reducing hazards at their source.
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Hierarchy of Controls for Safe Handling

sonal Protective Equipment (PPE)
(Secondar ry Barrier) )

Click to download full resolution via product page
Caption: Hierarchy of controls for handling tert-butyl 5-bromo-1H-indole-2-carboxylate.

Engineering Controls (Primary Barrier): The primary method for controlling exposure is to
handle the material in a well-ventilated area.

o Chemical Fume Hood: All weighing and transfer operations involving the solid compound
should be conducted inside a certified chemical fume hood to prevent inhalation of dust.[7]

o Local Exhaust Ventilation: For procedures where a fume hood is impractical, local exhaust
ventilation should be employed to capture dust at the source.[2]

Personal Protective Equipment (Secondary Barrier): PPE is the final line of defense and must
be worn diligently.
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Protection Type Specification Rationale
Chemical safety goggles Protects against airborne dust
Eye Protection conforming to EU EN166 or particles and accidental
NIOSH standards. splashes.[6]

Provides a chemical-resistant

barrier to prevent skin contact.
Hand Protection Nitrile or butyl rubber gloves. Gloves should be inspected for

tears before use and changed

immediately if contaminated.[8]

) ] Prevents contamination of
Skin/Body Protection Standard laboratory coat. ]
personal clothing.[6]

Not required under normal use
with engineering controls. For
large spills or in emergencies,

Respiratory Protection a NIOSH-approved respirator
with a P-type filter for

particulates is recommended.

[6]i8]

Chemical Stability and Handling Protocols

Stability: The compound is stable under recommended storage conditions.[5] However, like
many indole derivatives, it may be sensitive to air and light over long periods.

Incompatible Materials and Conditions to Avoid:

¢ Strong Oxidizing Agents: Avoid contact with strong oxidants, which can lead to vigorous and
potentially hazardous reactions.[5][7]

o Excess Heat: While the material is not highly flammable, excessive heat should be avoided.

[5]
o Dust Formation: Avoid creating and inhaling dust during handling.[6][8]

Protocol for Weighing and Handling the Solid Compound:
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e Preparation: Don all required PPE (goggles, lab coat, gloves) before entering the designated
handling area.

o Work Area: Perform all manipulations within a chemical fume hood. Place a weigh boat on a
tared analytical balance inside the hood.

» Dispensing: Carefully open the container. Use a clean spatula to transfer the desired amount
of the solid to the weigh boat. Avoid generating dust by handling the material gently.

» Sealing: Immediately and securely close the main container after dispensing.[6][7]

e Cleanup: Clean the spatula and any minor dust from the work surface using a cloth lightly
dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by a dry wipe.
Dispose of cleaning materials as chemical waste.

» Hand Hygiene: After completing the task and removing gloves, wash hands thoroughly with
soap and water.[2]

Storage and Disposal
Storage Conditions:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][6]

e For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) is
recommended to protect against potential air sensitivity.[6] Some suppliers recommend
freezer storage.[7]

Waste Disposal:

» Dispose of the chemical and its container in accordance with all local, state, and federal
regulations.[2][6]

e Do not allow the product to enter drains or waterways.[4][8]

e Entrust disposal to a licensed waste disposal company.[2]
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Emergency Procedures: First Aid and Spill

Response

Rapid and correct response to an exposure or spill is critical.

First Aid Measures:

Exposure Route

Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[3][6]

Move the person to fresh air. If breathing is

difficult or they feel unwell, call a poison center

Inhalation . . -
or doctor. If not breathing, provide artificial
respiration.[3][4][6]
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.[7]

Accidental Release (Spill) Response Protocol:

© 2026 BenchChem. All rights reserved.
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(Wipe with appropriate solvent)

l

Dispose of Waste
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Caption: Step-by-step workflow for responding to a solid chemical spill.
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Evacuate and Alert: Clear the immediate area of all personnel and inform the lab supervisor.

[8]

Protect Yourself: Before cleanup, don appropriate PPE, including gloves, goggles, and if the
spill is large or ventilation is poor, respiratory protection.[4][8]

Containment: Prevent the powder from spreading or entering drains.[8]

Cleanup: Use dry methods. Carefully sweep or shovel the material into a clean, dry, labeled
container for disposal. Avoid using air hoses or methods that generate dust.[8]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent, then
wash with soap and water.

Disposal: Seal the container with the spilled material and label it for hazardous waste
disposal.[8]

Fire-Fighting Measures

Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as
water spray, carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[7]

Specific Hazards: The compound is not considered a significant fire risk.[8] However,
combustion may produce hazardous gases, including carbon monoxide (CO), carbon dioxide
(C0O2), nitrogen oxides (NOx), and hydrogen bromide gas.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b13466776?utm_src=pdf-body
https://pubchemlite.org/
https://www.benchchem.com/product/b13466776?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/indoline-derivatives/87906--tert-butyl-5-bromo-2-oxoindoline-1-carboxylate.html
https://www.tcichemicals.com/BE/en/sds/E0698_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6679703&productDescription=ETHL+5-BRMOINDOLE-2-CARBXYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W007593/5-Bromo-1H-indole-2-carboxylic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6639603&productDescription=5-BRMOINDOLE-2-CARBXYLIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19075~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2019:50:04~~5-Bromoindole-3-carboxaldehyde~~
https://www.fishersci.ca/store/msds?partNumber=AC398650010&productDescription=5-bromoindole-2-carboxylic-acid-98-thermo-scientific&language=en&countryCode=CA
https://store.apolloscientific.co.uk/storage/msds/OR12042_msds.pdf
https://www.benchchem.com/product/b13466776#tert-butyl-5-bromo-1h-indole-2-carboxylate-safety-and-handling
https://www.benchchem.com/product/b13466776#tert-butyl-5-bromo-1h-indole-2-carboxylate-safety-and-handling
https://www.benchchem.com/product/b13466776#tert-butyl-5-bromo-1h-indole-2-carboxylate-safety-and-handling
https://www.benchchem.com/product/b13466776#tert-butyl-5-bromo-1h-indole-2-carboxylate-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13466776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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